9-[([1,2,4]triazolo[3,4-b][1,3]benzothiazol-3-ylthio)acetyl]-9H-carbazole

• IUPAC Name: 1-carbazol-9-yl-2-([1,2,4]triazolo[3,4-b][1,3]benzothiazol-1-ylsulfanyl)ethanone
• InChI: InChI=1S/C22H14N4OS2/c27-20(25-16-9-3-1-7-14(16)15-8-2-4-10-17(15)25)13-28-21-23-24-22-26(21)18-11-5-6-12-19(18)29-22/h1-12H,13H2
• InChI Key: RWQQQVVWZSBUBM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C3=CC=CC=C3N2C(=O)CSC4=NN=C5N4C6=CC=CC=C6S5
• Molecular Formula: C22H14N4OS2
• Molecular Weight: 414.5 g/mol

Description

9-[([1,2,4]triazolo[3,4-b][1,3]benzothiazol-3-ylthio)acetyl]-9H-carbazole, also known as TAC, is a synthetic compound that has been studied extensively for its potential applications in scientific research. This compound has been shown to have a variety of biochemical and physiological effects, and its mechanism of action has been the subject of much research. In

Mechanism of Action

The mechanism of action of 9-[([1,2,4]triazolo[3,4-b][1,3]benzothiazol-3-ylthio)acetyl]-9H-carbazole is not fully understood, but it is believed to involve binding to microtubules and interfering with their function. Microtubules are essential components of the cytoskeleton, and play a critical role in cell division, intracellular transport, and cell shape. 9-[([1,2,4]triazolo[3,4-b][1,3]benzothiazol-3-ylthio)acetyl]-9H-carbazole has been shown to selectively bind to the β-tubulin subunit of microtubules, leading to alterations in microtubule dynamics.
Biochemical and Physiological Effects
9-[([1,2,4]triazolo[3,4-b][1,3]benzothiazol-3-ylthio)acetyl]-9H-carbazole has been shown to have a variety of biochemical and physiological effects. In addition to its effects on microtubules, 9-[([1,2,4]triazolo[3,4-b][1,3]benzothiazol-3-ylthio)acetyl]-9H-carbazole has been shown to inhibit the activity of the enzyme topoisomerase II, which is involved in DNA replication and repair. 9-[([1,2,4]triazolo[3,4-b][1,3]benzothiazol-3-ylthio)acetyl]-9H-carbazole has also been shown to induce apoptosis, or programmed cell death, in several cancer cell lines.

Advantages and Limitations for Lab Experiments

One of the main advantages of 9-[([1,2,4]triazolo[3,4-b][1,3]benzothiazol-3-ylthio)acetyl]-9H-carbazole is its selectivity for microtubules, which allows for visualization of these structures in living cells. 9-[([1,2,4]triazolo[3,4-b][1,3]benzothiazol-3-ylthio)acetyl]-9H-carbazole is also relatively easy to synthesize, and can be obtained in high purity and yield. However, one limitation of 9-[([1,2,4]triazolo[3,4-b][1,3]benzothiazol-3-ylthio)acetyl]-9H-carbazole is its potential toxicity, particularly at high concentrations. Careful optimization of experimental conditions is necessary to ensure that 9-[([1,2,4]triazolo[3,4-b][1,3]benzothiazol-3-ylthio)acetyl]-9H-carbazole is used safely and effectively in lab experiments.

Future Directions

There are many potential future directions for research on 9-[([1,2,4]triazolo[3,4-b][1,3]benzothiazol-3-ylthio)acetyl]-9H-carbazole. One area of interest is the development of 9-[([1,2,4]triazolo[3,4-b][1,3]benzothiazol-3-ylthio)acetyl]-9H-carbazole-based fluorescent probes for imaging of other cellular structures, such as mitochondria or the endoplasmic reticulum. Another area of interest is the further investigation of 9-[([1,2,4]triazolo[3,4-b][1,3]benzothiazol-3-ylthio)acetyl]-9H-carbazole's mechanism of action, particularly with regard to its effects on topoisomerase II and apoptosis. Finally, 9-[([1,2,4]triazolo[3,4-b][1,3]benzothiazol-3-ylthio)acetyl]-9H-carbazole's potential applications in drug discovery and development should be explored further, particularly in the context of cancer research.

Scientific Research Applications

9-[([1,2,4]triazolo[3,4-b][1,3]benzothiazol-3-ylthio)acetyl]-9H-carbazole has been studied for its potential applications in a variety of scientific research areas. One of the most promising applications of 9-[([1,2,4]triazolo[3,4-b][1,3]benzothiazol-3-ylthio)acetyl]-9H-carbazole is as a fluorescent probe for imaging of living cells. 9-[([1,2,4]triazolo[3,4-b][1,3]benzothiazol-3-ylthio)acetyl]-9H-carbazole has been shown to selectively bind to microtubules in living cells, allowing for visualization of these structures in real-time. 9-[([1,2,4]triazolo[3,4-b][1,3]benzothiazol-3-ylthio)acetyl]-9H-carbazole has also been studied for its potential applications in cancer research, as it has been shown to inhibit the growth of several cancer cell lines.